![molecular formula C26H31FN2O4S B2895039 1-butyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(3-methylpiperidin-1-yl)quinolin-4(1H)-one CAS No. 892774-25-3](/img/structure/B2895039.png)
1-butyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(3-methylpiperidin-1-yl)quinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-butyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(3-methylpiperidin-1-yl)quinolin-4(1H)-one is a useful research compound. Its molecular formula is C26H31FN2O4S and its molecular weight is 486.6. The purity is usually 95%.
BenchChem offers high-quality 1-butyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(3-methylpiperidin-1-yl)quinolin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-butyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(3-methylpiperidin-1-yl)quinolin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial Drugs
Quinolone derivatives like mefloquine, chloroquine, and amodiaquine are synthesized from plants and used as antimalarial drugs .
Anticancer Agents
Quinoline skeletons are significant in anticancer drug development as their derivatives can inhibit tumor growth through various mechanisms .
Antiviral Medications
Some quinolone derivatives display antiviral activities, making them valuable in the development of treatments for viral infections .
Antimicrobial and Antifungal Treatments
These compounds often exhibit antimicrobial and antifungal properties, which are essential for treating such infections .
Anti-inflammatory Drugs
Quinolone derivatives can also serve as anti-inflammatory agents due to their pharmacological activities .
Anti-platelet Aggregation
They may also be used to prevent platelet aggregation, which is a crucial step in the formation of blood clots .
properties
IUPAC Name |
1-butyl-6-fluoro-3-(4-methoxyphenyl)sulfonyl-7-(3-methylpiperidin-1-yl)quinolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31FN2O4S/c1-4-5-12-29-17-25(34(31,32)20-10-8-19(33-3)9-11-20)26(30)21-14-22(27)24(15-23(21)29)28-13-6-7-18(2)16-28/h8-11,14-15,17-18H,4-7,12-13,16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCNPSZPTSJMQGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCC(C3)C)F)S(=O)(=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-butyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(3-methylpiperidin-1-yl)quinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.